Cas no 2228817-56-7 (4-(1-methoxypropyl)-1H-imidazole)

• Product Name: 4-(1-methoxypropyl)-1H-imidazole
• CAS No: 2228817-56-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6597833
• PubChem ID: 165624697
• Update Time: 2025-10-31

4-(1-methoxypropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-methoxypropyl)-1H-imidazole
• EN300-1787504
• 2228817-56-7

• Inchi： 1S/C7H12N2O/c1-3-7(10-2)6-4-8-5-9-6/h4-5,7H,3H2,1-2H3,(H,8,9)
• InChI Key： CYJINVDPHHMBII-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CN1)CC

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(1-methoxypropyl)-1H-imidazole

Professional Introduction to Compound with CAS No. 2228817-56-7 and Product Name: 4-(1-methoxypropyl)-1H-imidazole

4-(1-methoxypropyl)-1H-imidazole (CAS No. 2228817-56-7) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazole class, which is well-known for its presence in various bioactive molecules, including pharmaceuticals and natural products. The structural motif of imidazole, characterized by a five-membered ring containing two nitrogen atoms, makes it a versatile scaffold for drug design and development.

The 1-methoxypropyl substituent in the compound's name introduces a side chain that can influence its solubility, reactivity, and interaction with biological targets. This modification opens up possibilities for diverse applications in medicinal chemistry, particularly in the synthesis of novel compounds with enhanced pharmacological properties. The compound's molecular structure suggests potential roles in modulating enzyme activity, receptor binding, and other cellular processes relevant to therapeutic intervention.

In recent years, there has been a growing interest in exploring the pharmacological potential of imidazole derivatives. Studies have demonstrated that imidazole-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The 4-(1-methoxypropyl)-1H-imidazole structure may be particularly valuable in this context due to its ability to interact with specific biological targets through its nitrogen-rich heterocyclic core.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been leveraging computational methods and high-throughput screening techniques to identify promising candidates for further development. The 4-(1-methoxypropyl)-1H-imidazole scaffold could serve as a foundation for designing molecules that exhibit improved selectivity, potency, and pharmacokinetic profiles compared to existing therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex imidazole derivatives, including 4-(1-methoxypropyl)-1H-imidazole. These synthetic strategies often involve multi-step reactions that introduce functional groups at specific positions within the molecule. Such modifications are crucial for fine-tuning the biological activity of the compound and optimizing its suitability for therapeutic applications.

The compound's potential applications extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals, where imidazole derivatives are known to possess herbicidal and fungicidal properties. Additionally, its structural features could make it a valuable intermediate in the synthesis of more complex organic molecules used in materials science and industrial chemistry.

From a chemical biology perspective, 4-(1-methoxypropyl)-1H-imidazole offers insights into how structural modifications can influence molecular recognition processes. The interplay between the imidazole ring and the 1-methoxypropyl side chain can be systematically studied to understand how these elements contribute to binding affinity and specificity. Such studies are essential for developing rational approaches to drug design and improving our understanding of molecular interactions at the atomic level.

The compound's synthesis also highlights the importance of green chemistry principles in modern drug development. Efficient synthetic routes that minimize waste and utilize sustainable resources are increasingly critical for ensuring the environmental compatibility of pharmaceutical manufacturing processes. Innovations in catalytic methods and solvent systems have made it possible to produce complex molecules like 4-(1-methoxypropyl)-1H-imidazole with greater efficiency and reduced environmental impact.

As research continues to uncover new applications for 4-(1-methoxypropyl)-1H-imidazole, it will be important to evaluate its safety profile through rigorous toxicological studies. Understanding how the compound behaves within biological systems is essential for assessing its potential as a therapeutic agent or industrial chemical. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial for translating laboratory discoveries into practical applications that benefit society.

In conclusion, 4-(1-methoxypropyl)-1H-imidazole represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further exploration. As research progresses, this compound is likely to play an important role in advancing our understanding of molecular interactions and developing new treatments for various diseases.